Cas no 106047-58-9 (Benzoic acid, 4-[(3-hydroxyphenyl)thio]-3-nitro-, methyl ester)

• Product Name: Benzoic acid, 4-[(3-hydroxyphenyl)thio]-3-nitro-, methyl ester
• CAS No: 106047-58-9
• MF: C₁₄H₁₁NO₅S
• MW: 305.305842638016
• CID: 1170155
• Update Time: 2024-07-25

Benzoic acid, 4-[(3-hydroxyphenyl)thio]-3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(3-hydroxyphenyl)thio]-3-nitro-, methyl ester

• Inchi： 1S/C14H11NO5S/c1-20-14(17)9-5-6-13(12(7-9)15(18)19)21-11-4-2-3-10(16)8-11/h2-8,16H,1H3
• InChI Key： ITNSIAPPOUTGHB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(SC2=CC=CC(O)=C2)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 305.03583

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 494.5±45.0 °C(Predicted)
• PSA: 89.67
• pka: 9.18±0.10(Predicted)